![molecular formula C13H26N2O2 B3100997 (R)-1-Boc-2-(tert-butyl)piperazine CAS No. 1382035-40-6](/img/structure/B3100997.png)
(R)-1-Boc-2-(tert-butyl)piperazine
Overview
Description
“®-1-Boc-2-(tert-butyl)piperazine” is a derivative of N-Boc piperazine . The IUPAC name for this compound is tert-butyl piperazine-1-carboxylate . It is also known as tert-butyl ®-2-(hydroxymethyl)piperazine-1-carboxylate hydrochloride .
Molecular Structure Analysis
The molecular structure of “®-1-Boc-2-(tert-butyl)piperazine” and its derivatives has been studied using techniques like FT-IR, 1H & 13C NMR, and LCMS . The molecular weight of one of its derivatives, tert-butyl ®-2-(hydroxymethyl)piperazine-1-carboxylate hydrochloride, is 252.74 .
Chemical Reactions Analysis
The chemical reactions involving “®-1-Boc-2-(tert-butyl)piperazine” and its derivatives have been studied. For instance, di-tert-butyl peroxide (DTBP), an organic peroxide, has been found to undergo thermal runaway reactions due to its general thermal instability or reactive incompatibility in storage or operation .
Physical And Chemical Properties Analysis
“®-1-Boc-2-(tert-butyl)piperazine” is a solid at room temperature . It should be stored in a refrigerator .
Scientific Research Applications
Safety and Handling
The compound is classified as a potential skin and eye irritant, and it may cause respiratory irritation. Therefore, appropriate safety measures should be taken when handling this compound, including wearing protective gloves, clothing, and eye/face protection .
Physical and Chemical Properties
“®-1-Boc-2-(tert-butyl)piperazine” is a crystalline low melting solid with a melting point range of 43°C to 47°C. It is white to yellow in color and has a flash point greater than 110°C .
Mechanism of Action
Target of Action
Piperazine derivatives have been known to interact with various receptors and channels, acting as regulatory subunits .
Mode of Action
It’s worth noting that piperazine and its derivatives serve as useful building blocks/intermediates in the synthesis of several novel organic compounds such as amides, sulphonamides, mannich bases, etc .
Biochemical Pathways
The tert-butyl group has been shown to have unique reactivity patterns and implications in biosynthetic and biodegradation pathways .
Pharmacokinetics
It is known that the presence of nitrogen atoms in piperazine compounds can improve the pharmacological and pharmacokinetic profiles of drug candidates by serving as hydrogen bond donors/acceptors, thus tuning the interactions with receptors and increasing water solubility and bioavailability .
Result of Action
It’s worth noting that piperazine derivatives have been associated with various pharmacological effects, including anxiolytic, antiviral, cardioprotective, anticancer, and antidepressant properties .
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl (2R)-2-tert-butylpiperazine-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26N2O2/c1-12(2,3)10-9-14-7-8-15(10)11(16)17-13(4,5)6/h10,14H,7-9H2,1-6H3/t10-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYUQSTKTENQARL-JTQLQIEISA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CNCCN1C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)[C@@H]1CNCCN1C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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